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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-3-methoxybenzoic acid, also known as 4-amino-m-anisic acid, is an aromatic organic

compound that serves as a crucial building block in various synthetic applications.[1][2] Its

unique structure, featuring amino, methoxy, and carboxylic acid functional groups, makes it a

versatile intermediate in the pharmaceutical, dye, and pigment industries.[3] In the realm of

drug discovery and development, it is particularly noted as a key precursor for the synthesis of

compounds with significant biological activities, including antitumor agents and enzyme

inhibitors.[1][4] This guide provides a comprehensive overview of its fundamental properties,

synthesis, applications, and safety protocols, tailored for a scientific audience.

Core Properties of 4-Amino-3-methoxybenzoic Acid
The fundamental chemical and physical properties of 4-Amino-3-methoxybenzoic acid are

summarized below, providing essential data for its handling, application, and characterization.

Chemical Identifiers and Molecular Characteristics
This table outlines the key identifiers and molecular data for 4-Amino-3-methoxybenzoic acid.
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Property Value Reference

CAS Number 2486-69-3 [1]

Molecular Formula C8H9NO3 [1]

Molecular Weight 167.16 g/mol [1]

IUPAC Name
4-Amino-3-methoxybenzoic

acid
-

Synonyms

4-Amino-m-anisic acid, 3-

Methoxy-4-aminobenzoic acid,

o-Anisidine-4-carboxylic acid

[2][5][6]

SMILES COc1cc(ccc1N)C(O)=O [7]

InChI Key
JNFGLYJROFAOQP-

UHFFFAOYSA-N
[7]

Physical and Chemical Properties
The following table details the key physical and chemical properties of the compound.

Property Value Reference

Appearance

Grey powder; White to Light

yellow to Light orange powder

to crystal

[1][2]

Melting Point 186-188 °C [1]

Boiling Point 357.9±27.0 °C (Predicted) [1]

Solubility Soluble in Methanol [1]

pKa 4.74±0.10 (Predicted) [1]

Storage Temperature
Room Temperature, Sealed in

dry, Keep in dark place
[1]
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Synthesis Protocol
A common and efficient method for the synthesis of 4-Amino-3-methoxybenzoic acid involves

the hydrolysis of its methyl ester precursor, methyl 4-amino-3-methoxybenzoate.[8]

Experimental Protocol: Hydrolysis of Methyl 4-amino-3-
methoxybenzoate
Objective: To synthesize 4-Amino-3-methoxybenzoic acid with high purity and yield.

Materials:

Methyl 4-amino-3-methoxybenzoate (1 eq.)

Methanol (MeOH)

Water

Tetrahydrofuran (THF)

Lithium hydroxide (LiOH) (5 eq.)

2 N Hydrochloric acid (HCl)

Ethyl acetate (EtOAc)

Procedure:

A solution of methyl 4-amino-3-methoxybenzoate (e.g., 4.5 g, 23.59 mmol) is prepared in a

mixture of MeOH (45 mL), water (15 mL), and THF (15 mL).[8]

LiOH (e.g., 4.95 g, 117.97 mmol) is added to the solution in one portion at 25 °C under a

nitrogen (N2) atmosphere.[8]

The resulting mixture is stirred at 25 °C for 12 hours.[8]

Reaction completion is monitored by Thin Layer Chromatography (TLC) using a mobile

phase of PE:EtOAc = 3:1, where the product should show an Rf value of 0.[8]
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Upon completion, the mixture is concentrated under reduced pressure at 40 °C.[8]

The residue is poured into water (50 mL) and stirred for 1 minute.[8]

The aqueous phase is extracted with EtOAc (3 x 30 mL) to remove any unreacted starting

material or non-polar impurities.[8]

The pH of the aqueous phase is adjusted to 2 by adding 2 N HCl, leading to the precipitation

of the product.[8]

The precipitate is collected by filtration and concentrated in vacuo to yield 4-Amino-3-

methoxybenzoic acid as a light yellow solid (e.g., 4 g, 96.35% yield).[8]

Synthesis Workflow Diagram
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Synthesis Workflow of 4-Amino-3-methoxybenzoic Acid
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Synthesis of 4-Amino-3-methoxybenzoic acid.
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Applications in Drug Development and Research
4-Amino-3-methoxybenzoic acid is a valuable building block in medicinal chemistry, primarily

utilized as an intermediate in the synthesis of more complex, biologically active molecules.[9]

Antitumor Agents: It is a key intermediate in the preparation of (aminophenyl)benzothiazoles,

a class of compounds investigated for their antitumor activities.[1]

Checkpoint Kinase-1 (Chk1) Inhibitors: The compound is used to synthesize (phenyl)

(cyanopyrazinyl)urea derivatives, which have been identified as inhibitors of Chk1, a crucial

target in cancer therapy.[1]

Carbazole Alkaloids: It serves as a key building block for the efficient synthesis of carbazole

alkaloids such as mukonine and mukonidine via oxidative annulation.[1]

Enzyme Inhibition: It has been described as an inhibitor of the enzyme hydroxylase and

shows potential in inhibiting cancer cell growth at nanomolar concentrations.[4]

Role as a Synthetic Intermediate

Applications of 4-Amino-3-methoxybenzoic Acid in Synthesis

Synthesized Bioactive Molecules

Therapeutic Targets / Activity

4-Amino-3-methoxybenzoic Acid
(Key Intermediate)

(Aminophenyl)benzothiazoles

 used to prepare

(Phenyl)(cyanopyrazinyl)urea
Derivatives

 used to synthesize
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 key building block for

Antitumor Activity Chk1 Inhibition
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Role as an intermediate in drug development.

Safety and Handling
Proper handling of 4-Amino-3-methoxybenzoic acid is essential in a laboratory setting. The

compound is classified as an irritant.

Hazard Identification and Precautionary Measures
The following table summarizes the GHS hazard classifications and corresponding

precautionary statements.
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Hazard
Class

GHS
Pictogram

Signal
Word

Hazard
Statements

Precautiona
ry
Statements

Reference

Skin

Corrosion/Irrit

ation

GHS07

(Exclamation

Mark)

Warning

H315:

Causes skin

irritation

P280: Wear

protective

gloves/protec

tive

clothing/eye

protection/fac

e protection.

P302 + P352:

IF ON SKIN:

Wash with

plenty of

soap and

water.

[7][10]

Serious Eye

Damage/Eye

Irritation

GHS07

(Exclamation

Mark)

Warning

H319:

Causes

serious eye

irritation

P305 + P351

+ P338: IF IN

EYES: Rinse

cautiously

with water for

several

minutes.

Remove

contact

lenses, if

present and

easy to do.

Continue

rinsing.

[7][10]

Specific

target organ

toxicity

(single

exposure)

GHS07

(Exclamation

Mark)

Warning H335: May

cause

respiratory

irritation

P261: Avoid

breathing

dust/fume/ga

s/mist/vapors/

spray. P271:

Use only

[7][10]
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outdoors or in

a well-

ventilated

area.

Handling and Storage:

Engineering Controls: Use only in a well-ventilated area, preferably in a fume hood.[10]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (e.g., safety glasses with side-shields or goggles).[7][11] A NIOSH/MSHA

approved respirator (such as a dust mask type N95) should be used if significant dust is

generated.[7][12]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[10] Store

locked up.[10] It is incompatible with strong oxidizing agents.[10]

Spills: In case of a spill, sweep up the material and shovel it into suitable containers for

disposal, avoiding dust formation.[10]

This comprehensive guide serves as a foundational resource for professionals engaged in

research and development involving 4-Amino-3-methoxybenzoic acid. Its well-defined

properties and versatile reactivity underscore its importance as a key chemical intermediate in

the creation of high-value molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.chemicalbook.com/article/4-amino-3-hydroxybenzoic-acid-a-fundamental-building-block.htm
https://www.chemicalbook.com/article/4-amino-3-hydroxybenzoic-acid-a-fundamental-building-block.htm
https://www.biosynth.com/p/FA29095/2486-69-3-4-amino-3-methoxybenzoic-acid
https://georganics.sk/chemical/4-amino-3-methoxybenzoic-acid/
https://www.pharmaffiliates.com/en/2486-69-3-4-amino-3-methoxybenzoic-acid-pa2706765.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/347027
https://www.chemicalbook.com/synthesis/4-amino-3-methoxybenzoic-acid.htm
https://www.targetmol.com/compound/4-amino-3-methoxybenzoic-acid
https://www.fishersci.ca/store/msds?partNumber=AC391460010&productDescription=4-amino-3-methoxybenzoic-acid-98-thermo-scientific&language=en&countryCode=CA
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20669~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:28:18~~3-Amino-4-methoxybenzoic%20acid~~
https://gustavus.edu/academics/departments/chemistry/documents/documents/p-Anisicacid.pdf
https://www.benchchem.com/product/b104335#4-amino-3-methoxybenzoic-acid-basic-properties
https://www.benchchem.com/product/b104335#4-amino-3-methoxybenzoic-acid-basic-properties
https://www.benchchem.com/product/b104335#4-amino-3-methoxybenzoic-acid-basic-properties
https://www.benchchem.com/product/b104335#4-amino-3-methoxybenzoic-acid-basic-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104335?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

